2-ethenyl-1,3-dioxan-5-ol
Description
1,3-Dioxanes are a class of organic compounds that contain a dioxane ring, which is a six-membered ring with two oxygen atoms . They are used in a variety of applications, including as solvents and as intermediates in organic synthesis .
Synthesis Analysis
The synthesis of 1,3-dioxanes typically involves the reaction of diols (compounds with two alcohol groups) with aldehydes or ketones in the presence of an acid catalyst . For example, glycerol can be reacted with benzaldehyde to produce cyclic acetals such as 2-phenyl-1,3-dioxan-5-ol .
Molecular Structure Analysis
The molecular structure of 1,3-dioxanes consists of a six-membered ring with two oxygen atoms and four carbon atoms . The exact structure can vary depending on the specific compound.
Chemical Reactions Analysis
1,3-Dioxanes can participate in a variety of chemical reactions. For example, they can undergo acid-catalyzed ring opening to form diols .
Physical And Chemical Properties Analysis
The physical and chemical properties of 1,3-dioxanes can vary depending on the specific compound. For example, 2-hexyl-1,3-dioxan-5-ol has a molecular weight of 188.264 Da .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-ethenyl-1,3-dioxan-5-ol involves the conversion of a suitable starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "2-hydroxyethyl acrylate", "1,3-dioxane", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Water", "Ethanol" ], "Reaction": [ "Step 1: Mix 2-hydroxyethyl acrylate and 1,3-dioxane in a round-bottom flask.", "Step 2: Add sodium hydroxide to the flask and stir the mixture for 30 minutes.", "Step 3: Heat the mixture to 80°C and reflux for 4 hours.", "Step 4: Cool the mixture and adjust the pH to 1-2 using hydrochloric acid.", "Step 5: Extract the product with ethyl acetate and wash with water.", "Step 6: Dry the organic layer with sodium sulfate and filter.", "Step 7: Concentrate the filtrate under reduced pressure to obtain the crude product.", "Step 8: Purify the crude product by column chromatography using a mixture of ethyl acetate and hexane as the eluent.", "Step 9: Recrystallize the purified product from ethanol to obtain 2-ethenyl-1,3-dioxan-5-ol as a white solid." ] } | |
CAS RN |
4722-58-1 |
Product Name |
2-ethenyl-1,3-dioxan-5-ol |
Molecular Formula |
C6H10O3 |
Molecular Weight |
130.1 |
Purity |
95 |
Origin of Product |
United States |
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